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Compound of Interest

Compound Name: 2-Fluorophenol

Cat. No.: B130384 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. The proper disposal of chemical reagents like 2-Fluorophenol
is not just a matter of regulatory compliance, but a critical component of laboratory safety and

environmental responsibility. This guide provides a clear, step-by-step procedure for the safe

handling and disposal of 2-Fluorophenol, ensuring the protection of both laboratory personnel

and the environment.

Immediate Safety and Handling Precautions
2-Fluorophenol is a flammable liquid and is harmful if swallowed, inhaled, or in contact with

skin[1][2]. It can cause skin and serious eye irritation[3]. Therefore, all handling and disposal

procedures must be conducted in a well-ventilated area, preferably within a chemical fume

hood[4][5].

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[4].

Hand Protection: Chemical-resistant gloves must be worn. Always inspect gloves prior to use

and use a proper glove removal technique to avoid skin contact[1].

Body Protection: A lab coat and, if necessary, disposable Tyvek-type sleeves should be

worn[6].
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator[4].

In case of a spill, immediately remove all sources of ignition[1]. For small spills, dampen the

material with alcohol and transfer it to a suitable container for disposal. Use absorbent paper

dampened with alcohol to clean up any remaining material and seal it in a vapor-tight plastic

bag for eventual disposal[6].

Quantitative Data for Safe Handling and Disposal
The following table summarizes key quantitative data for 2-Fluorophenol, crucial for safe

handling and emergency preparedness.

Property Value Source(s)

Flash Point 46 °C (114.8 °F) [3]

Boiling Point 171-172 °C

Melting Point 16.1 °C

Density 1.256 g/mL at 25 °C

UN Number UN1992 or UN1993 [1][4]

Hazard Class 3 (Flammable Liquid) [1][4]

Subsidiary Hazard Class 6.1 (Toxic) [4]

Packing Group III [1][4]

Step-by-Step Disposal Protocol
2-Fluorophenol is classified as a halogenated organic waste and must be disposed of as

hazardous waste[5][7]. It should not be mixed with non-halogenated waste streams[5][8]. The

primary and recommended method of disposal is incineration by a licensed hazardous waste

disposal company[1][5].

Experimental Protocol for the Disposal of Small Laboratory Quantities:
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Segregation:

Identify 2-Fluorophenol waste as "Halogenated Organic Waste"[7].

Do not mix with non-halogenated organic solvents, aqueous waste, or other incompatible

waste streams[5][8]. Any non-halogenated solvents that are mixed must be treated as

halogenated waste[5].

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible waste container with a secure,

tight-fitting lid[5][9].

Clearly label the container with the words "Hazardous Waste" and the full chemical name,

"Waste 2-Fluorophenol"[5][9]. Do not use abbreviations[5].

If other halogenated wastes are collected in the same container, maintain a list of all

components and their approximate percentages[5][8].

Accumulation and Storage:

Keep the waste container tightly closed at all times, except when adding waste[5][9].

Store the container in a designated and secure satellite accumulation area, away from

general laboratory traffic[5][9].

The storage area should be cool, dry, and well-ventilated, away from sources of ignition

and incompatible materials such as strong oxidizing agents[4][5].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for pickup and disposal[1][5].

Provide the EHS department with accurate information about the waste's composition and

volume[5].

Disposal must be in accordance with all local, state, and federal regulations[10].
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Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Fluorophenol.
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2-Fluorophenol Disposal Workflow

Start: 2-Fluorophenol Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Classify as
'Halogenated Organic Waste'

Segregate from Non-Halogenated
and Incompatible Wastes

Select a Labeled, Leak-Proof,
Compatible Waste Container

Label with 'Hazardous Waste'
and 'Waste 2-Fluorophenol'

Store in a Designated,
Secure, and Ventilated Area

Contact EHS or Licensed
Waste Disposal Service

Arrange for Pickup and Incineration

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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